Cas no 946338-51-8 (2-(3-methoxyphenyl)-6,8-dimethyl-4H-3,1-benzoxazin-4-one)

• Product Name: 2-(3-methoxyphenyl)-6,8-dimethyl-4H-3,1-benzoxazin-4-one
• CAS No: 946338-51-8
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 5430491
• Update Time: 2025-08-05

2-(3-methoxyphenyl)-6,8-dimethyl-4H-3,1-benzoxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-6,8-dimethyl-4H-3,1-benzoxazin-4-one

• Inchi： 1S/C17H15NO3/c1-10-7-11(2)15-14(8-10)17(19)21-16(18-15)12-5-4-6-13(9-12)20-3/h4-9H,1-3H3
• InChI Key： YTHYXWAUNOGVIV-UHFFFAOYSA-N
• SMILES： N1C2=C(C)C=C(C)C=C2C(=O)OC=1C1=CC=CC(OC)=C1

Additional information on 2-(3-methoxyphenyl)-6,8-dimethyl-4H-3,1-benzoxazin-4-one

Introduction to 2-(3-methoxyphenyl)-6,8-dimethyl-4H-3,1-benzoxazin-4-one (CAS No. 946338-51-8)

2-(3-methoxyphenyl)-6,8-dimethyl-4H-3,1-benzoxazin-4-one, with the CAS number 946338-51-8, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of benzoxazines, which are characterized by their unique structural features and diverse biological activities. The compound's molecular formula is C₁₇H₁₇NO₃, and it has a molecular weight of 287.32 g/mol.

The synthesis of 2-(3-methoxyphenyl)-6,8-dimethyl-4H-3,1-benzoxazin-4-one typically involves a multi-step process that includes the condensation of appropriate aromatic amines and aldehydes. The presence of the methoxy group on the phenyl ring and the dimethyl substituents on the benzoxazine core contribute to its unique chemical properties and biological activity. These structural features make it an attractive candidate for various applications, particularly in drug discovery and development.

In terms of its physical properties, 2-(3-methoxyphenyl)-6,8-dimethyl-4H-3,1-benzoxazin-4-one is a white crystalline solid with a melting point ranging from 150°C to 155°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. This solubility profile is crucial for its use in various experimental settings, including in vitro assays and animal studies.

The biological activity of 2-(3-methoxyphenyl)-6,8-dimethyl-4H-3,1-benzoxazin-4-one has been extensively studied in recent years. One of the most notable findings is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the nuclear factor-kappa B (NF-κB) pathway.

Beyond its anti-inflammatory properties, 2-(3-methoxyphenyl)-6,8-dimethyl-4H-3,1-benzoxazin-4-one has also been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective activities, 2-(3-methoxyphenyl)-6,8-dimethyl-4H-3,1-benzoxazin-4-one has also shown promise as an antitumor agent. In vitro studies have demonstrated that it can inhibit the proliferation of various cancer cell lines by inducing apoptosis through the activation of caspase pathways. Furthermore, it has been shown to enhance the sensitivity of cancer cells to chemotherapeutic agents such as doxorubicin and cisplatin, suggesting its potential as a chemosensitizer.

The safety profile of 2-(3-methoxyphenyl)-6,8-dimethyl-4H-3,1-benzoxazin-4-one has been evaluated in several preclinical studies. Toxicity assessments have indicated that this compound is generally well-tolerated at therapeutic doses. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2-(3-methoxyphenyl)-6,8-dimethyl-4H-3,1-benzoxazin-4-one (CAS No. 946338-51-8) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.